Cas no 1209885-97-1 (2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1209885-97-1
• MF: C₁₄H₁₇N₃O₃S₂
• MW: 339.433080434799
• CID: 6237350
• PubChem ID: 45537455
• Update Time: 2025-10-18

2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide
• F5448-0565
• 1209885-97-1
• AKOS024508559
• CCG-297023
• 2-(4-methylsulfonylanilino)-N-propan-2-yl-1,3-thiazole-4-carboxamide
• N-isopropyl-2-((4-(methylsulfonyl)phenyl)amino)thiazole-4-carboxamide
• 2-[(4-methanesulfonylphenyl)amino]-N-(propan-2-yl)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C14H17N3O3S2/c1-9(2)15-13(18)12-8-21-14(17-12)16-10-4-6-11(7-5-10)22(3,19)20/h4-9H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： JVQPSWDODJXGHA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC1=NC(=CS1)C(NC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 339.071
• Monoisotopic Mass: 339.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide

Research Brief on 2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide (CAS: 1209885-97-1)

The compound 2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide (CAS: 1209885-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative is being investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory properties. The compound's unique chemical structure, featuring a methanesulfonylphenyl group and a propan-2-yl carboxamide moiety, suggests promising interactions with biological targets.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its efficacy as a selective inhibitor of specific protein kinases, which play critical roles in signal transduction pathways associated with inflammation and oncogenesis. The compound's IC50 values against these kinases have been reported in the low micromolar range, indicating its potential as a lead compound for further drug development.

Structural-activity relationship (SAR) studies have revealed that the methanesulfonylphenyl group is crucial for maintaining the compound's binding affinity to target kinases. Molecular docking simulations have shown that this moiety forms key hydrogen bonds with amino acid residues in the ATP-binding pocket of the kinases. Meanwhile, the thiazole ring and the propan-2-yl carboxamide group contribute to the compound's overall stability and bioavailability.

In vivo pharmacokinetic studies in rodent models have provided encouraging data regarding the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The compound exhibits good oral bioavailability and a favorable half-life, suggesting its suitability for oral administration. Furthermore, preliminary toxicity assessments have indicated an acceptable safety profile at therapeutic doses, though further comprehensive toxicological evaluations are warranted.

Current research efforts are exploring the compound's potential applications beyond kinase inhibition. Recent findings suggest that it may modulate other biological pathways, including those involved in oxidative stress response and cellular apoptosis. These multi-target effects could position the compound as a valuable tool for investigating complex disease mechanisms and developing novel therapeutic strategies.

The synthesis and scale-up of 2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide have also been areas of active research. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its availability for both research and potential clinical applications. Process optimization has focused on reducing the number of synthetic steps while maintaining the compound's structural integrity.

In conclusion, 2-(4-methanesulfonylphenyl)amino-N-(propan-2-yl)-1,3-thiazole-4-carboxamide represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future research in chemical biology and drug discovery. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential across various disease models.